Cas no 66929-70-2 (2-Methyl-1-(methylsulfonyl)indoline)

2-Methyl-1-(methylsulfonyl)indoline structure
66929-70-2 structure
Product Name:2-Methyl-1-(methylsulfonyl)indoline
CAS No:66929-70-2
MF:C10H13NO2S
MW:211.28072142601
CID:2796694
PubChem ID:3750783
Update Time:2025-04-21

2-Methyl-1-(methylsulfonyl)indoline Chemical and Physical Properties

Names and Identifiers

    • STK237593
    • AB00030058-01
    • 2-methyl-1-(methylsulfonyl)-2,3-dihydro-1H-indole
    • SCHEMBL2693467
    • DTXSID90395917
    • HMS1603D18
    • AKOS003330896
    • 2-methyl-1-(methylsulfonyl)indoline
    • AKOS017085347
    • 1-METHANESULFONYL-2-METHYL-2,3-DIHYDRO-1H-INDOLE
    • 1H-Indole, 2,3-dihydro-2-methyl-1-(methylsulfonyl)-
    • CHEMBL4544279
    • 66929-70-2
    • AP-263/43301905
    • 2-Methyl-1-(methylsulfonyl)indoline
    • Inchi: 1S/C10H13NO2S/c1-8-7-9-5-3-4-6-10(9)11(8)14(2,12)13/h3-6,8H,7H2,1-2H3
    • InChI Key: INAAAWAHHXNOPL-UHFFFAOYSA-N
    • SMILES: S(C)(N1C2C=CC=CC=2CC1C)(=O)=O

Computed Properties

  • Exact Mass: 211.06669983Da
  • Monoisotopic Mass: 211.06669983Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 307
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 45.8Ų
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